Cas no 31493-50-2 (Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-)

• Product Name: Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-
• CAS No: 31493-50-2
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 314300
• PubChem ID: 262998
• Update Time: 2025-04-19

Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-
• 1-iod-2,4-dinitrobenzol
• 1-iodo-2,4-dinitro-benzene
• 2,4-(NO2)2C6H3I
• 2,4-dinitro-1-iodobenzene
• 2,4-dinitro-iodobenzene
• 2,4-Dinitroiodobenzene
• 2,4-Dinitro-N-(1-phenyl-aethyl)-anilin
• 2,4-dinitro-N-(1-phenylethyl)aniline
• 2,4-dinitro-N-(1-phenyl-ethyl)-aniline
• 4-iodo-1,3-dinitrobenzene
• Benzene, 1-iodo-2,4-dinitro-
• CCRIS 7907
• EINECS 211-908-3
• NSC10266
• SBB064802
• 31493-50-2
• SMR001462894
• AKOS003238205
• (2,4-DINITRO-PHENYL)-(1-PHENYL-ETHYL)-AMINE
• BDBM91431
• NCIOpen2_006106
• (2,4-dinitrophenyl)-(1-phenylethyl)amine
• MLS002703378
• NSC97145
• NSC-97145
• cid_262998
• AKOS017077608
• Oprea1_334004
• CHEMBL1710757

• Inchi： 1S/C14H13N3O4/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(16(18)19)9-14(13)17(20)21/h2-10,15H,1H3
• InChI Key： WDPJOUSERAPPNV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC(C)C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.09069
• Monoisotopic Mass: 287.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.364
• Boiling Point: 441.1°Cat760mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.663
• PSA: 98.31
• LogP: 4.79550